(E)-2-((1-ethyl-3-methyl-1H-pyrazol-4-yl)methylene)-2,3-dihydro-1H-inden-1-one

Specification

• CAS No.: 1006333-87-4
• Molecular Formula: C16H16N2O
• Molecular Weight: 252.317
• IUPAC Name: (2E)-2-[(1-ethyl-3-methylpyrazol-4-yl)methylidene]-3H-inden-1-one
• Standard InChI: InChI=1S/C16H16N2O/c1-3-18-10-14(11(2)17-18)9-13-8-12-6-4-5-7-15(12)16(13)19/h4-7,9-10H,3,8H2,1-2H3/b13-9+
• Standard InChI Key: CZUDVEBHAQGYIM-UKTHLTGXSA-N
• SMILES: CCN1C=C(C(=N1)C)C=C2CC3=CC=CC=C3C2=O

Introduction

The compound (E)-2-((1-ethyl-3-methyl-1H-pyrazol-4-yl)methylene)-2,3-dihydro-1H-inden-1-one is a complex organic molecule that belongs to the indene family, which consists of fused benzene and cyclopentene rings. This compound is notable for its unique structure, featuring both a pyrazole and an indene moiety, which contributes to its potential biological activity. Despite the lack of specific references to this exact compound in the provided search results, its structure and potential applications can be inferred from related compounds and general principles of organic chemistry.

Synthesis

The synthesis of such compounds typically involves several steps, often utilizing acid catalysts and solvents like ethanol under controlled temperature conditions to optimize yield and purity. Techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are employed to confirm the structure and purity of the synthesized compound.

Potential Applications

Given its structural components, (E)-2-((1-ethyl-3-methyl-1H-pyrazol-4-yl)methylene)-2,3-dihydro-1H-inden-1-one may have potential applications in medicinal chemistry, particularly due to the presence of the pyrazole ring. Pyrazoles are known for their diverse biological activities, including anti-inflammatory and antitumor effects.

Research Findings and Challenges

While specific research findings on this compound are not available, related compounds have shown promise in various biological assays. The challenge lies in synthesizing these compounds efficiently and studying their biological activities comprehensively.